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Compound of Interest

Compound Name: 3-Isocyanatopropyltriethoxysilane

Cat. No.: B1197299 Get Quote

Core Technical Data: 3-
Isocyanatopropyltriethoxysilane
This guide provides the fundamental molecular properties of 3-
Isocyanatopropyltriethoxysilane, a bifunctional organosilane used extensively as a coupling

agent and surface modifier in materials science.

Molecular Properties
The essential quantitative data for 3-Isocyanatopropyltriethoxysilane is summarized below.

This information is critical for stoichiometric calculations in experimental designs and for

characterization using mass spectrometry.

Property Value References

Molecular Formula C₁₀H₂₁NO₄Si [1][2][3][4][5][6]

Molecular Weight 247.36 g/mol [3][5][6]

Alternate Reported MW 247.37 g/mol [1][2]

Canonical SMILES
CCO--INVALID-LINK--

(OCC)OCC
[6][7]

InChI Key
FRGPKMWIYVTFIQ-

UHFFFAOYSA-N
[6][7]
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Structural Composition
The structure of 3-Isocyanatopropyltriethoxysilane consists of two primary functional

moieties linked by a propyl chain. This bifunctional nature allows it to bridge inorganic

substrates (via the silane group) and organic polymers (via the isocyanate group).
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Caption: Logical breakdown of 3-Isocyanatopropyltriethoxysilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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